16alpha,17-Epoxy-11alpha-hydroxypregn-4-ene-3,20-dione
16alpha,17-Epoxy-11alpha-hydroxypregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
19427-36-2
VCID:
VC0121803
InChI:
InChI=1S/C21H28O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-18,24H,4-7,9-10H2,1-3H3/t14-,15-,16+,17+,18+,19-,20-,21+/m0/s1
SMILES:
CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C
Molecular Formula:
C₂₁H₂₈O₄
Molecular Weight:
344.4 g/mol
16alpha,17-Epoxy-11alpha-hydroxypregn-4-ene-3,20-dione
CAS No.: 19427-36-2
Reference Standards
VCID: VC0121803
Molecular Formula: C₂₁H₂₈O₄
Molecular Weight: 344.4 g/mol
CAS No. | 19427-36-2 |
---|---|
Product Name | 16alpha,17-Epoxy-11alpha-hydroxypregn-4-ene-3,20-dione |
Molecular Formula | C₂₁H₂₈O₄ |
Molecular Weight | 344.4 g/mol |
IUPAC Name | (1S,2S,4R,6S,7S,9R,10S,11R)-6-acetyl-9-hydroxy-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-15-en-14-one |
Standard InChI | InChI=1S/C21H28O4/c1-11(22)21-17(25-21)9-15-14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h8,14-18,24H,4-7,9-10H2,1-3H3/t14-,15-,16+,17+,18+,19-,20-,21+/m0/s1 |
Standard InChIKey | XPOFTPYDSZJRKX-VOVZHTNUSA-N |
Isomeric SMILES | CC(=O)[C@]12[C@H](O1)C[C@@H]3[C@@]2(C[C@H]([C@H]4[C@H]3CCC5=CC(=O)CC[C@]45C)O)C |
SMILES | CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C |
Canonical SMILES | CC(=O)C12C(O1)CC3C2(CC(C4C3CCC5=CC(=O)CCC45C)O)C |
Synonyms | 16α,17-Epoxy-11α-Hydroxy-pregn-4-ene-3,20-dione; , 16α,17-Epoxy-11α-Hydroxy-progesterone; 11α-Hydroxy-16α,17α-epoxypregn-4-ene-3,20-dione; 11α-Hydroxy-16α,17α-oxidoprogesterone; 16α,17-Epoxy-11α-hydroxypregn-4-ene-3,20-dione; |
PubChem Compound | 13277023 |
Last Modified | Nov 11 2021 |
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